4-fluoro-N-((1-(3-fluorophenyl)-1H-tetrazol-5-yl)methyl)benzamide

• IUPAC Name: 4-fluoro-N-[[1-(3-fluorophenyl)tetrazol-5-yl]methyl]benzamide
• InChI: InChI=1S/C15H11F2N5O/c16-11-6-4-10(5-7-11)15(23)18-9-14-19-20-21-22(14)13-3-1-2-12(17)8-13/h1-8H,9H2,(H,18,23)
• InChI Key: AIZMRVFDNJZDIS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)N2C(=NN=N2)CNC(=O)C3=CC=C(C=C3)F
• Molecular Formula: C15H11F2N5O
• Molecular Weight: 315.28 g/mol

Description

4-fluoro-N-((1-(3-fluorophenyl)-1H-tetrazol-5-yl)methyl)benzamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic uses. The compound is also commonly referred to as TAK-915, and it belongs to the family of benzamide derivatives. In

Scientific Research Applications

Antimicrobial Properties

New 5-arylidene derivatives, incorporating a fluorine atom at the 4th position of the benzoyl group, have been synthesized, showcasing enhanced antimicrobial activity against various bacterial strains and fungi. The presence of the fluorine atom significantly contributes to the antimicrobial efficacy of these compounds (Desai, Rajpara, & Joshi, 2013).

Diagnostic Imaging

Fluorinated derivatives of WAY 100635, modified with various acids, were synthesized and radiolabeled with fluorine-18. These compounds, especially [18F]FCWAY and [18F]FBWAY, demonstrated promising properties for PET imaging, offering insights into serotonin levels and receptor distributions, which are crucial for understanding and diagnosing neurological conditions (Lang et al., 1999).

Anticancer Research

In the realm of anticancer research, N-(ferrocenylmethyl)benzene-carboxamide derivatives exhibited cytotoxic effects against breast cancer cell lines, underlining the potential of fluorine-substituted compounds in the development of novel anticancer therapies (Kelly et al., 2007).

Neurological Studies

Using 4-[F-18]fluoro-N-{2-[4-(2-methoxyphenyl)-1-piperazinyl]ethyl}-N-(2-pyridinyl)benzamide, a selective serotonin 1A receptor imaging probe, revealed decreased receptor densities in Alzheimer's disease patients. This finding provides a non-invasive method to assess the progression of Alzheimer's disease and the effectiveness of therapeutic interventions (Kepe et al., 2006).

Antipsychotic Potential

1,3-Dialkyl-4-(iminoarylmethyl)-1H-pyrazol-5-ols, including compounds that do not interact with dopamine receptors, have shown an antipsychotic-like profile in behavioral animal tests. These findings open up new avenues for the development of antipsychotic drugs with potentially fewer side effects (Wise et al., 1987).